Cas no 773126-11-7 (3-amino-3-(2-phenylphenyl)propanoic acid)

• Product Name: 3-amino-3-(2-phenylphenyl)propanoic acid
• CAS No: 773126-11-7
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6479466
• PubChem ID: 72208424
• Update Time: 2025-06-08

3-amino-3-(2-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-phenylphenyl)propanoic acid
• 3-amino-3-{[1,1'-biphenyl]-2-yl}propanoic acid
• [1,1'-Biphenyl]-2-propanoic acid, β-amino-

• Inchi： 1S/C15H15NO2/c16-14(10-15(17)18)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9,14H,10,16H2,(H,17,18)
• InChI Key： HAAUFDOFSYJMCU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)C1=CC=CC=C1C1=CC=CC=C1

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±40.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-amino-3-(2-phenylphenyl)propanoic acid

Introduction to 3-amino-3-(2-phenylphenyl)propanoic acid (CAS No. 773126-11-7) and Its Emerging Applications in Chemical Biology

3-amino-3-(2-phenylphenyl)propanoic acid, identified by the chemical abstracts service number 773126-11-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a bifunctional amino acid derivative with a phenylphenyl moiety, exhibits promising potential in drug discovery and molecular recognition applications. The presence of both an amino group and a carboxylic acid functionality makes it a versatile scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 3-amino-3-(2-phenylphenyl)propanoic acid have been extensively studied, with recent advancements highlighting its role as a key intermediate in the production of specialized peptides and protease inhibitors. The rigid phenylphenyl group enhances the compound's binding affinity to biological targets, making it particularly valuable in the design of targeted therapies. Researchers have leveraged this compound to develop innovative strategies for modulating enzyme activity, which is crucial in treating various metabolic disorders.

One of the most compelling aspects of 3-amino-3-(2-phenylphenyl)propanoic acid is its ability to serve as a chiral building block in asymmetric synthesis. The stereochemistry of this molecule plays a pivotal role in determining the efficacy and selectivity of derived compounds. Recent studies have demonstrated its utility in constructing enantiomerically pure pharmaceuticals, which are often required to achieve optimal therapeutic outcomes while minimizing side effects. The integration of computational chemistry techniques has further refined the synthesis pathways, enabling more efficient and scalable production methods.

In the realm of drug discovery, 3-amino-3-(2-phenylphenyl)propanoic acid has been explored as a precursor for developing small-molecule inhibitors targeting protein-protein interactions. These interactions are integral to numerous cellular processes and are often implicated in diseases such as cancer and neurodegeneration. By designing molecules that selectively disrupt these interactions, researchers aim to develop treatments that address the root causes of these conditions. The phenylphenyl group's ability to engage in π-stacking interactions with aromatic residues in proteins enhances the binding affinity of derived inhibitors, making them more potent.

The compound's structural versatility also extends to its role as a ligand in metalloprotein studies. Metal ions are essential cofactors for many biological enzymes, and modulating their interaction with proteins can lead to novel therapeutic strategies. 3-amino-3-(2-phenylphenyl)propanoic acid has been utilized to develop metal chelators that can selectively bind to target metal ions, offering potential applications in treating metal ion toxicity and enhancing metal-based therapies. These studies underscore the compound's broad utility across multiple domains of chemical biology.

Recent breakthroughs in synthetic methodologies have enabled the incorporation of 3-amino-3-(2-phenylphenyl)propanoic acid into complex molecular architectures, expanding its applications in material science and nanotechnology. The compound's ability to form stable supramolecular assemblies has been exploited in designing smart materials with tunable properties. These materials have potential applications in drug delivery systems, where precise control over molecular interactions is critical for achieving optimal therapeutic efficacy.

The growing interest in 3-amino-3-(2-phenylphenyl)propanoic acid has also spurred advancements in analytical techniques for its characterization. High-resolution spectroscopy methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its structural features and dynamics. These techniques provide critical insights into how the compound interacts with biological targets, aiding in the rational design of derivatives with enhanced bioactivity.

The future prospects for 3-amino-3-(2-phenylphenyl)propanoic acid are vast, with ongoing research exploring its potential in gene therapy and regenerative medicine. Its ability to cross cell membranes and interact with intracellular targets makes it an attractive candidate for developing novel therapeutic agents that can address previously untreatable conditions. As our understanding of molecular interactions continues to evolve, the significance of this compound is expected to grow further, solidifying its position as a cornerstone in modern chemical biology research.